![molecular formula C6H4Cl2O2S B1218429 2-Chlorobenzenesulfonyl chloride CAS No. 2905-23-9](/img/structure/B1218429.png)
2-Chlorobenzenesulfonyl chloride
Overview
Description
2-Chlorobenzenesulfonyl chloride is an organic chemical synthesis intermediate . It has the molecular formula C6H4Cl2O2S and a molecular weight of 211.066 .
Synthesis Analysis
2-Chlorobenzenesulfonyl chloride is used as a starting material in the multi-step synthesis of sulfonamide-containing diarylsquaramide . It is also used in the synthesis of cycloheptyl substituted 1,2,4-triazolopyridine (TZP) analogs .Molecular Structure Analysis
The molecular structure of 2-chlorobenzenesulfonyl chloride has been studied by electron diffraction and quantum-chemical methods . The structure is also available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
2-Chlorobenzenesulfonyl chloride is used as an organic chemical synthesis intermediate . It can be rapidly reduced with the SO2/KI/H2SO4 system in moderate to good yields at 80 °C in water .Physical And Chemical Properties Analysis
2-Chlorobenzenesulfonyl chloride is a liquid at 20°C . It has a refractive index of 1.576 , a boiling point of 150-152°C at 12 mmHg , and a density of 1.548 g/mL at 25°C .Scientific Research Applications
Synthesis of Sulfonamides
2-Chlorobenzenesulfonyl chloride: is widely used in the synthesis of sulfonamides , which are a class of organic compounds that contain a sulfonyl functional group attached to an amine. Sulfonamides have significant applications in medicinal chemistry as they are the basis for several groups of drugs .
Preparation of Sulfone Derivatives
This compound serves as a precursor for the preparation of sulfone derivatives . Sulfones are important as solvents, reagents, and intermediates in organic synthesis. They also play a role in the production of polymers and as potential therapeutic agents .
Intermediate for Dyes and Pigments
2-Chlorobenzenesulfonyl chloride: acts as an intermediate in the manufacture of dyes and pigments. It is involved in reactions that produce colorants used in textile and ink industries .
Herbicide and Pesticide Production
The chemical is utilized in the synthesis of various herbicides and pesticides. Its reactivity with other organic compounds allows for the creation of substances that can control or eliminate unwanted vegetation and pests .
Corrosion Inhibitors
Research has explored the use of 2-Chlorobenzenesulfonyl chloride in the development of corrosion inhibitors. These inhibitors protect metals and alloys from corroding, which is crucial in extending the life of metal structures and machinery .
Modifier for Surface Treatments
It is also used as a modifier in surface treatment processes. By reacting with other chemicals, it can alter the surface properties of materials, making them more suitable for specific applications, such as increased resistance to wear or enhanced adhesion .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-chlorobenzenesulfonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4Cl2O2S/c7-5-3-1-2-4-6(5)11(8,9)10/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMVZDSQHLDGKGV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)S(=O)(=O)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4Cl2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3074731 | |
Record name | Benzenesulfonyl chloride, 2-chloro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3074731 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chlorobenzenesulfonyl chloride | |
CAS RN |
2905-23-9 | |
Record name | 2-Chlorobenzenesulfonyl chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2905-23-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 2-Chlorobenzenesulfonyl chloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002905239 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2905-23-9 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=151229 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Benzenesulfonyl chloride, 2-chloro- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Benzenesulfonyl chloride, 2-chloro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3074731 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-chlorobenzenesulphonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.018.917 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 2-Chlorobenzenesulfonyl chloride | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4ACM79Y5D8 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular structure of 2-Chlorobenzenesulfonyl chloride and how has it been studied?
A1: 2-Chlorobenzenesulfonyl chloride has been investigated using electron diffraction and quantum-chemical calculations. [] While the specific molecular formula and weight aren't mentioned in the abstracts, these can be deduced from the chemical name and standard atomic weights. The electron diffraction study likely provided insights into the spatial arrangement of atoms within the molecule. []
Q2: Are there any resources available for researchers interested in exploring the applications of 2-Chlorobenzenesulfonyl chloride further?
A2: While the provided abstracts do not delve into specific applications, research infrastructure and resources for exploring this compound further would include databases like PubChem and ChemSpider for general information. Reaxys and SciFinder could offer more in-depth literature searches on its reactions and uses. [, ] For practical laboratory work, chemical suppliers like Sigma-Aldrich or Alfa Aesar would be the starting point for obtaining the compound.
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